ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate

• IUPAC Name: ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16N2O5/c1-3-24-17(21)13-7-4-5-9-14(13)18-16(20)12-8-6-10-15(11(12)2)19(22)23/h4-10H,3H2,1-2H3,(H,18,20)
• InChI Key: WZYJJSGXDBKHED-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate, also known as NMBA-Et, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression. HDAC inhibitors have been shown to have anticancer properties, and ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate may be a potential candidate for the development of new HDAC inhibitors.
Biochemical and Physiological Effects
ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been shown to have anti-inflammatory properties, as it inhibits the production of inflammatory cytokines in macrophages.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has several advantages for lab experiments, including its ease of synthesis and purification, and its potential for use in various applications. However, there are also some limitations to its use, including its toxicity and potential for side effects. It is important to use appropriate safety precautions when handling ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate, and to carefully consider its potential for side effects when designing experiments.

Future Directions

There are several future directions for the study of ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate. One potential area of research is the development of new HDAC inhibitors for the treatment of cancer. ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate may be a promising candidate for this application, and further studies are needed to determine its efficacy and safety. Another potential area of research is the use of ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate as a building block for the synthesis of new materials with unique optical and electronic properties. This could have applications in the development of new electronic devices and sensors. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate, and to determine its potential for use in other applications.

Synthesis Methods

Ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate can be synthesized through a multistep process involving the reaction of 2-nitrotoluene with ethyl 2-bromo-3-oxobenzoate, followed by reduction and acylation. The final product is obtained through recrystallization and purification.

Scientific Research Applications

Ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been investigated for its anticancer properties, as it has shown to inhibit the growth of various cancer cell lines. In biochemistry, ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been used as a fluorescent probe to study protein-protein interactions. In materials science, ethyl 2-[(2-methyl-3-nitrobenzoyl)amino]benzoate has been used as a building block for the synthesis of novel materials with unique optical and electronic properties.